Cas no 847191-79-1 (2-{6,8-dimethyl-5,7-dioxo-2-(thiophen-2-yl)-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide)

• Product Name: 2-{6,8-dimethyl-5,7-dioxo-2-(thiophen-2-yl)-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide
• CAS No: 847191-79-1
• Molecular Formula: C₂₂H₂₁N₅O₄S₂
• Molecular Weight: 483.5632417202
• CID: 5943993
• PubChem ID: 15997848

2-{6,8-dimethyl-5,7-dioxo-2-(thiophen-2-yl)-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide Properties

Names and Identifiers

• 2-{6,8-dimethyl-5,7-dioxo-2-(thiophen-2-yl)-5H,6H,7H,8H-1,3diazino4,5-dpyrimidin-4-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide
• 2-((6,8-dimethyl-5,7-dioxo-2-(thiophen-2-yl)-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(4-ethoxyphenyl)acetamide
• Acetamide, N-(4-ethoxyphenyl)-2-[[5,6,7,8-tetrahydro-6,8-dimethyl-5,7-dioxo-2-(2-thienyl)pyrimido[4,5-d]pyrimidin-4-yl]thio]-
• 847191-79-1
• AKOS024593195
• EU-0093515
• 2-(1,3-dimethyl-2,4-dioxo-7-thiophen-2-ylpyrimido[4,5-d]pyrimidin-5-yl)sulfanyl-N-(4-ethoxyphenyl)acetamide
• F0654-1468

• InChIKey： RHVDRVSPWDPYOU-UHFFFAOYSA-N
• Inchi： 1S/C22H21N5O4S2/c1-4-31-14-9-7-13(8-10-14)23-16(28)12-33-20-17-19(26(2)22(30)27(3)21(17)29)24-18(25-20)15-6-5-11-32-15/h5-11H,4,12H2,1-3H3,(H,23,28)
• SMILES： C(NC1=CC=C(OCC)C=C1)(=O)CSC1N=C(C2SC=CC=2)N=C2N(C)C(=O)N(C)C(=O)C2=1

Computed Properties

• Exact Mass: 483.10349652g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 7
• Monoisotopic Mass: 483.10349652g/mol
• Heavy Atom Count: 33
• Complexity: 736
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 158Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides